Cas no 99254-50-9 (3-(2'-Iodo-5'-methoxyphenyl)propionic acid)

• Product Name: 3-(2'-Iodo-5'-methoxyphenyl)propionic acid
• CAS No: 99254-50-9
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 3048500
• PubChem ID: 10968765
• Update Time: 2025-10-24

3-(2'-Iodo-5'-methoxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Iodo-5'-methoxyphenyl)propionic acid
• 2-Iodo-5-methoxybenzenepropanoic acid
• 99254-50-9
• HS-3509
• SCHEMBL7314187
• 3-(2-iodo-5-methoxyphenyl)propanoic acid
• 3-(2-iodo-5-methoxyphenyl)propanoicacid
• EN300-8663962

• Inchi： 1S/C10H11IO3/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： BMIFCJUUATYOHS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CCC(=O)O)OC

Computed Properties

• Exact Mass: 305.97529Da
• Monoisotopic Mass: 305.97529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2'-Iodo-5'-methoxyphenyl)propionic acid

Recent Advances in the Study of 3-(2'-Iodo-5'-methoxyphenyl)propionic acid (CAS: 99254-50-9)

3-(2'-Iodo-5'-methoxyphenyl)propionic acid (CAS: 99254-50-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving 3-(2'-Iodo-5'-methoxyphenyl)propionic acid is its role in the development of non-steroidal anti-inflammatory drugs (NSAIDs). The compound's unique structural features, including the iodo and methoxy substituents, make it a promising candidate for modulating inflammatory pathways. Recent in vitro studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are critical targets in the treatment of inflammation and pain.

In addition to its anti-inflammatory properties, 3-(2'-Iodo-5'-methoxyphenyl)propionic acid has been investigated for its potential use in cancer therapy. Preliminary studies have shown that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of reactive oxygen species (ROS)-mediated pathways. These findings suggest that further exploration of this compound could lead to the development of new anticancer agents with improved efficacy and reduced side effects.

The synthesis and optimization of 3-(2'-Iodo-5'-methoxyphenyl)propionic acid derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of analogs with enhanced bioavailability and target specificity. For instance, modifications to the propionic acid moiety have resulted in compounds with improved pharmacokinetic profiles, making them more suitable for in vivo applications.

Despite these promising developments, challenges remain in the clinical translation of 3-(2'-Iodo-5'-methoxyphenyl)propionic acid-based therapies. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-(2'-Iodo-5'-methoxyphenyl)propionic acid (CAS: 99254-50-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in inflammation and cancer therapy highlight its importance in current research. Continued investigation into its mechanisms of action and optimization of its derivatives will be crucial for the development of next-generation therapeutics.